3-(3,4-Dichlorophenyl)-3-methylbutan-2-ol

• Molecular Formula: C11H14Cl2O
• Molecular Weight: 233.13 g/mol
• IUPAC Name: 3-(3,4-dichlorophenyl)-3-methylbutan-2-ol
• InChI: InChI=1S/C11H14Cl2O/c1-7(14)11(2,3)8-4-5-9(12)10(13)6-8/h4-7,14H,1-3H3
• InChI Key: JUOHOXPVUDOPRN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)(C)C1=CC(=C(C=C1)Cl)Cl)O

Description

3-(3,4-Dichlorophenyl)-3-methylbutan-2-ol is a useful research compound. Its molecular formula is C11H14Cl2O and its molecular weight is 233.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(3,4-dichlorophenyl)-2-methylpropanal (47.13 g, 0.217 mol) in Et2O (223 mL) at 0° C. was added a 3.0M solution of MeMgBr (217 mL, 0.651 mol) in Et2O. After stirring 2 h at 0° C., the reaction mixture was warmed to room temperature over 1 h. Then the reaction mixture was cooled to 0° C., quenched with H2O (100 mL) and 3N HCl (200 mL), extracted with EtOAc and washed with brine. The organic layer was dried over Na2SO4 and concentrated to afford the crude product, which was purified by column chromatography to yield 3-(3,4-dichlorophenyl)-3-methylbutan-2-ol (45.9 g, 90%). 1H NMR (400 MHz, CDCl3) δ 7.46 (d, 1H), 7.37 (d, 1H), 7.21 (dd, 1H), 3.83 (m, 1H), 1.31 (s, 3H), 1.29 (s, 3H), 1.05 (d, 3H).